Cas no 1694956-17-6 (3-(5-chloro-2-fluorophenyl)methylpyrrolidin-3-ol)

• Product Name: 3-(5-chloro-2-fluorophenyl)methylpyrrolidin-3-ol
• CAS No: 1694956-17-6
• MF: C₁₁H₁₃ClFNO
• MW: 229.678425550461
• CID: 6377693
• PubChem ID: 103047514
• Update Time: 2025-08-05

3-(5-chloro-2-fluorophenyl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-2-fluorophenyl)methylpyrrolidin-3-ol
• 1694956-17-6
• EN300-1968635
• 3-[(5-chloro-2-fluorophenyl)methyl]pyrrolidin-3-ol

• Inchi： 1S/C11H13ClFNO/c12-9-1-2-10(13)8(5-9)6-11(15)3-4-14-7-11/h1-2,5,14-15H,3-4,6-7H2
• InChI Key： OSGSASRGKHCTII-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)CC1(CNCC1)O)F

Computed Properties

• Exact Mass: 229.0669699g/mol
• Monoisotopic Mass: 229.0669699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(5-chloro-2-fluorophenyl)methylpyrrolidin-3-ol

Exploring the Chemical and Biological Properties of 3-(5-Chloro-2-Fluorophenyl)Methylpyrrolidin-3-Ol (CAS No. 1694956-17-6)

The compound 3-(5-chloro-2-fluorophenyl)methylpyrrolidin-3-ol (CAS No. 1694956-17-6) is a fascinating molecule with significant potential in various chemical and biological applications. This compound belongs to the class of pyrrolidinols, which are known for their versatility in organic synthesis and their role as intermediates in the development of bioactive compounds. The structure of this molecule consists of a pyrrolidine ring substituted with a hydroxyl group at the 3-position and a methyl group attached to a chloro-fluoro-substituted phenyl ring. This unique combination of functional groups makes it an interesting subject for both synthetic chemists and pharmacologists.

Recent studies have highlighted the importance of chloro-fluoro-substituted aromatic rings in modulating the pharmacokinetic properties of drugs. The presence of these substituents in 3-(5-chloro-2-fluorophenyl)methylpyrrolidin-3-ol suggests that it may exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Furthermore, the pyrrolidine ring is known to enhance bioavailability and stability, making this compound a promising candidate for drug delivery systems.

The synthesis of 3-(5-chloro-2-fluorophenyl)methylpyrrolidin-3-ol involves a multi-step process that typically begins with the preparation of the chloro-fluoro-substituted benzaldehyde derivative. This is followed by a series of nucleophilic additions, reductions, and cyclizations to form the pyrrolidine ring. The optimization of these steps has been a focus of recent research, with scientists exploring greener and more efficient methodologies to minimize environmental impact while maximizing yield.

In terms of biological activity, 3-(5-chloro-2-fluorophenyl)methylpyrrolidin-3-ol has shown potential as an antioxidant and anti-inflammatory agent. Studies conducted in vitro have demonstrated its ability to scavenge free radicals and inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes. These findings suggest that this compound could be developed into a therapeutic agent for conditions such as arthritis, neurodegenerative diseases, and cardiovascular disorders.

The structural versatility of 3-(5-chloro-2-fluorophenyl)methylpyrrolidin-3